Cas no 40346-55-2 (3,3',5-Trichlorobisphenol A)

3,3',5-Trichlorobisphenol A structure
3,3',5-Trichlorobisphenol A structure
Product Name:3,3',5-Trichlorobisphenol A
CAS No:40346-55-2
MF:C15H13Cl3O2
MW:331.621521711349
CID:925658
PubChem ID:20569227
Update Time:2025-04-19

3,3',5-Trichlorobisphenol A Chemical and Physical Properties

Names and Identifiers

    • 3,3',5-Trichlorobisphenol A
    • 2,6-Dichloro-4-[2-(3-chloro-4-hydroxyphenyl)-2-propanyl]phenol
    • 3,3?,5-Trichlorobisphenol A
    • 1,1'-Biphenyl,2,4',5-trichloro
    • 2,4',5-Trichloro-1,1'-biphenyl
    • 2,4',5-TRICHLOROBIPHENYL
    • 4,2',5'-Trichlorobiphenyl
    • Biphenyl,2,4',5-trichloro
    • Delor 103
    • PCB 31
    • PCB No 31
    • Trichlor-bis-trichlormethyl-phosphor
    • Trichlor-bis-trichlormethyl-phosphoran
    • trichlorobiphenyl no. 31
    • Trichlorobisphenol A
    • 3,3',5-TRICHLOROBISPHENOLA
    • 2,6-Dichloro-4-[1-(3-chloro-4-hydroxyphenyl)-1-methylethyl]phenol
    • AS-6195
    • NS00132875
    • Phenol, 2,6-dichloro-4-[1-(3-chloro-4-hydroxyphenyl)-1-methylethyl]-
    • 2,6-dichloro-4-(2-(3-chloro-4-hydroxyphenyl)propan-2-yl)phenol
    • 2,2',6-Trichloro bisphenol A
    • AKOS030255562
    • 2,6-DICHLORO-4-[2-(3-CHLORO-4-HYDROXYPHENYL)PROPAN-2-YL]PHENOL
    • 40346-55-2
    • 2,6-Dichloro-4-[1-(3-chloro-4-hydroxyphenyl)-1-methylethyl]phenol; Trichlorobisphenol A; 2,2?,6?Trichloro-4,4?-isopropylidenediphenol; 2,6-Dichloro-4-(2-(3-chloro-4-hydroxyphenyl)propan-2-yl)phenol; 3,3?,5-Trichlorobisphenol A
    • DTXSID801315092
    • Inchi： 1S/C15H13Cl3O2/c1-15(2,8-3-4-13(19)10(16)5-8)9-6-11(17)14(20)12(18)7-9/h3-7,19-20H,1-2H3
    • InChI Key： OQADATLUDADTND-UHFFFAOYSA-N
    • SMILES： ClC1C(=C(C=C(C=1)C(C)(C)C1C=CC(=C(C=1)Cl)O)Cl)O

Computed Properties

  • Exact Mass: 329.99800
  • Monoisotopic Mass: 329.998113g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 325
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.9
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • PSA: 40.46000
  • LogP: 5.38390

3,3',5-Trichlorobisphenol A Customs Data

  • HS CODE：2908199090
  • Customs Data：

    China Customs Code:

    2908199090

    Overview:

    HS:2908199090 Derivatives of other phenols and phenolic alcohols containing only halogen substituents and their salts VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS: 2908199090. derivatives of polyphenols or phenol-alcohols containing only halogen substituents and their salts. VAT:17.0%. tax rebate rate:9.0%. supervision conditions:None. MFN tariff:5.5%. general tariff:30.0%

3,3',5-Trichlorobisphenol A Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
T774100-1mg
3,3',5-Trichlorobisphenol A
 40346-55-2
1mg
 $ 190.00 2023-09-05
TRC
T774100-2mg
3,3',5-Trichlorobisphenol A
 40346-55-2
2mg
 $362.00 2023-05-17
TRC
T774100-5mg
3,3',5-Trichlorobisphenol A
 40346-55-2
5mg
 $856.00 2023-05-17
TRC
T774100-10mg
3,3',5-Trichlorobisphenol A
 40346-55-2
10mg
 $ 1500.00 2023-09-05
TRC
T774100-25mg
3,3',5-Trichlorobisphenol A
 40346-55-2
25mg
 $3318.00 2023-05-17
A2B Chem LLC
AF71357-1mg
3,3',5-TRICHLOROBISPHENOLA
 40346-55-2
1mg
 $306.00 2024-04-20
A2B Chem LLC
AF71357-10mg
3,3',5-TRICHLOROBISPHENOLA
 40346-55-2
10mg
 $1578.00 2024-04-20

3,3',5-Trichlorobisphenol A Production Method

Production Method 1

80-05-7 80-05-7
40346-55-2 40346-55-2
79-98-1 79-98-1
Reaction Conditions
1.1 Reagents: Trichloroisocyanuric acid ,  Pyridine Solvents: Ethyl acetate ;  0 °C; 4 h, rt
Reference
Evaluation of the Influence of Halogenation on the Binding of Bisphenol A to the Estrogen-Related Receptor γ
Suyama, Keitaro; Kaneko, Shuhei; Kesamaru, Hitoshi; Liu, Xiaohui; Matsushima, Ayami; et al, Chemical Research in Toxicology, 2020, 33(4), 889-902

Production Method 2

80-05-7 80-05-7
40346-55-2 40346-55-2
79-98-1 79-98-1
74192-35-1 74192-35-1
79-95-8 79-95-8
Reaction Conditions
1.1 Reagents: Sodium hypochlorite Solvents: Methanol ,  Water
1.2 Reagents: Sodium thiosulfate
Reference
1H and 13C NMR spectral assignments of halogenated transformation products of pharmaceuticals and related environmental contaminants
Solakyildirim, Kemal; Bulloch, Daryl N.; Larive, Cynthia K., Magnetic Resonance in Chemistry, 2014, 52(6), 310-317

3,3',5-Trichlorobisphenol A Raw materials

3,3',5-Trichlorobisphenol A Preparation Products

3,3',5-Trichlorobisphenol A Related Literature

Related Categories

40346-55-2 (3,3',5-Trichlorobisphenol A) Related Products

Recommended suppliers
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk